![molecular formula C16H13BrN2O2 B1505893 Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate CAS No. 885276-79-9](/img/structure/B1505893.png)
Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate
Overview
Description
Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate, also known as BRD-7389, is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. It has gained attention in the scientific community due to its potential applications in drug discovery and development.
Mechanism of Action
The exact mechanism of action of Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate is not fully understood, but it is believed to exert its effects through the inhibition of CK2. CK2 is a serine/threonine kinase that is involved in the regulation of various cellular processes, including cell proliferation, apoptosis, and DNA repair. Inhibition of CK2 by Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate leads to the disruption of these processes, ultimately resulting in the death of cancer cells.
Biochemical and Physiological Effects
Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate has been shown to induce apoptosis in cancer cells by activating the caspase cascade. It has also been shown to inhibit the migration and invasion of cancer cells, which are crucial steps in the metastatic process. In addition, Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate has been found to modulate the expression of various genes involved in cell cycle regulation and DNA repair. These effects are believed to be mediated through the inhibition of CK2.
Advantages and Limitations for Lab Experiments
Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate has several advantages for lab experiments, including its high potency and selectivity for CK2. It has also been shown to have good pharmacokinetic properties, making it a suitable candidate for in vivo studies. However, one limitation of Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for the development of Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate and related compounds. One area of interest is the optimization of its pharmacokinetic properties to improve its efficacy in vivo. Another area of focus is the identification of new targets for Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate, particularly in the field of neurodegenerative disorders. In addition, the development of new analogs of Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate with improved potency and selectivity for CK2 is an ongoing area of research.
Conclusion
In conclusion, Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate is a promising lead compound for the development of new drugs targeting various diseases. Its potent activity against cancer cells and inhibition of CK2 make it an attractive candidate for further study. While there are still many unanswered questions regarding its mechanism of action and potential applications, the future looks bright for this promising compound.
Scientific Research Applications
Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate has been identified as a potential lead compound for the development of new drugs targeting various diseases. It has been extensively studied for its activity against cancer cells, particularly breast cancer, and has shown promising results in preclinical studies. Ethyl 6-bromo-2-phenylimidazo[1,2-A]pyridine-3-carboxylate has also been identified as a potent inhibitor of the protein kinase CK2, which plays a crucial role in the regulation of various cellular processes. Inhibition of CK2 has been linked to the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
ethyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BrN2O2/c1-2-21-16(20)15-14(11-6-4-3-5-7-11)18-13-9-8-12(17)10-19(13)15/h3-10H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSOFVAJKGYUOQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C2N1C=C(C=C2)Br)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80680001 |
Source
|
| Record name | Ethyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80680001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
345.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
885276-79-9 |
Source
|
| Record name | Ethyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-3-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885276-79-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 6-bromo-2-phenylimidazo[1,2-a]pyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80680001 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Bromo-2-(4-fluorobenzyl)-9-hydroxy-3,4-dihydro-1H-pyrido[1,2-a]pyrazine-1,8(2H)-dione](/img/structure/B1505821.png)
![2-[(1R,4S)-2-Bicyclo[2.2.1]heptanyl]ethanamine](/img/structure/B1505827.png)
